Cas no 10184-70-0 (21-Desacetyl Anecortave)

• Product Name: 21-Desacetyl Anecortave
• CAS No: 10184-70-0
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 1065471
• PubChem ID: 7074810
• Update Time: 2025-05-24

21-Desacetyl Anecortave Chemical and Physical Properties

Names and Identifiers

• 21-Desacetyl Anecortave
• (8S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• (8S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 17,21-Dihydroxy-pregna-4,9(11)-dien-3,20-dion
• 17,21-dihydroxy-pregna-4,9(11)-diene-3,20-dione
• AL 4940
• DB12081
• 17alpha,21-dihydroxy-pregna-4,9(11)-diene-3,20-dione
• Pregna-4,9(11)-diene-3,20-dione, 17,21-dihydroxy-
• 17,21-Dihydroxypregna-4,9(11)-diene-3,20-dione
• Anecortave
• Pregna-4,9(11)-diene-3,20-dione, 17,21-dihydroxy-; 17,21-Dihydroxypregna-4,9(11)-diene-3,20-dione; AL 4940
• BCFCRXOJOFDUMZ-ONKRVSLGSA-N
• AKOS040746569
• Anecortave [USAN]
• UNII-R5Y8O51589
• 17a,21-dihydroxy-pregna-4,9(11)-diene-3,20-dione
• R5Y8O51589
• AL4940
• CHEBI:177649
• HY-116098
• DTXSID70144268
• 17,21-dihydroxy-4,9(11)-pregnadiene-3,20-dione
• CHEMBL2348782
• CS-0063963
• Anecortave (usan)
• 10184-70-0
• NS00069588
• SCHEMBL722748
• Q27287834
• 17-Desacetyl Anecortave
• ANECORTAVE [WHO-DD]
• J-000504
• ANECORTAVE ACETATE RELATED COMPOUND A (20 MG) (9(11 )-DEHYDROCORTISOL)
• AL-4940
• 17,21-dihydroxy-4,9(11) pregnadiene3,20-dione
• anecortavum
• (2S,10S,11S,14R,15S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-1(17),6-dien-5-one
• anecortava
• S01LA02
• (2S,10S,11S,14R,15S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-1(17),6-dien-5-one
• DTXCID4066759

• Inchi： 1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h6,11,15,17,22,25H,3-5,7-10,12H2,1-2H3/t15-,17+,19+,20+,21+/m1/s1
• InChI Key： BCFCRXOJOFDUMZ-ONKRVSLGSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.19900
• Monoisotopic Mass: 344.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 244-247 ºC
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 74.60000
• LogP: 2.73090

Additional information on 21-Desacetyl Anecortave

Introduction to 21-Desacetyl Anecortave (CAS No. 10184-70-0) and Its Emerging Applications in Chemical Biology and Medicine

21-Desacetyl Anecortave, identified by its chemical abstracts service number 10184-70-0, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This derivative has garnered considerable attention due to its structural uniqueness and its potential therapeutic applications, particularly in the modulation of inflammatory pathways and neuroprotective mechanisms. The compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest in both academic and industrial settings.

The molecular structure of 21-Desacetyl Anecortave features a complex arrangement of functional groups that contribute to its pharmacological properties. Specifically, the absence of the acetyl group at the 21-position relative to the parent compound anecortave highlights its role as a key intermediate in drug development. This structural modification has been shown to influence the compound's solubility, bioavailability, and interactions with biological targets, thereby expanding its therapeutic potential.

Recent studies have demonstrated that 21-Desacetyl Anecortave possesses anti-inflammatory and immunomodulatory effects, which are critical in addressing various chronic inflammatory diseases. These include conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain neurological disorders where inflammation plays a pivotal role. The compound's ability to interact with specific enzymes and receptors involved in the inflammatory cascade has been a focal point of investigation.

In the context of neuroprotection, 21-Desacetyl Anecortave has shown encouraging results in preclinical models of neurodegenerative diseases. Research indicates that it may help mitigate neuronal damage by inhibiting oxidative stress and promoting the survival of neurons under pathological conditions. This makes it a promising candidate for further exploration in treatments for Alzheimer's disease, Parkinson's disease, and traumatic brain injury.

The synthesis of 21-Desacetyl Anecortave (CAS No. 10184-70-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and selective oxidation, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

From a pharmacokinetic perspective, 21-Desacetyl Anecortave exhibits favorable properties that make it suitable for clinical translation. Its moderate molecular weight and lipophilicity contribute to good oral bioavailability, while its stability under physiological conditions ensures prolonged activity at the target sites. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further extensive testing is necessary to confirm its safety profile.

The integration of computational modeling and high-throughput screening has accelerated the discovery of novel derivatives of 21-Desacetyl Anecortave with enhanced biological activity. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict the binding affinity of various analogs to their target proteins. This approach has led to the identification of compounds with improved efficacy and reduced side effects.

In conclusion, 21-Desacetyl Anecortave (CAS No. 10184-70-0) represents a compelling area of research with significant implications for modern medicine. Its multifaceted biological activities underscore its potential as a therapeutic agent against inflammation-related disorders and neurodegenerative diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to play a crucial role in future pharmacological interventions.